5-chloro-N-((3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide
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Description
5-chloro-N-((3-(1-ethyl-1H-pyrrol-2-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C14H13ClN4O2S and its molecular weight is 336.79. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Agents
Compounds with structures incorporating pyrrole, oxadiazole, and thiophene moieties have been explored for their antimicrobial properties. For instance, synthesis and investigation of 1,3,4-oxadiazole thioether derivatives have shown good antibacterial activities against various bacterial strains. Such compounds, including those containing chloro and carboxamide groups, could be potential candidates for developing new antimicrobial agents due to their effective inhibition of bacterial growth (Song et al., 2017).
Antioxidant Activity
Derivatives of 5-chloro-2-hydroxyphenyl with oxadiazole and pyrrolidine structures have demonstrated significant antioxidant activities. These compounds were synthesized and their efficacy was tested, showing that some had higher antioxidant activity than ascorbic acid, suggesting that similar structures might be explored for antioxidant applications (Tumosienė et al., 2019).
Anticancer Agents
Thiophene and thiazolyl-thiophene derivatives have been synthesized and evaluated for their anticancer activity. Such research indicates that incorporating thiophene and oxadiazole rings into compounds could yield promising anticancer agents. This opens up possibilities for the compound to be researched for potential anticancer applications, given the structural similarities (Atta et al., 2021).
Antifungal Agents
Derivatives of pyrrole modified with chlorine, amide, and oxazole fragments have shown high anti-staphylococcus and antifungal activities. This suggests that structurally similar compounds, such as the one , could potentially be developed as antifungal agents, highlighting the versatility of these chemical frameworks in medicinal chemistry (Biointerface Research in Applied Chemistry, 2020).
properties
IUPAC Name |
5-chloro-N-[[3-(1-ethylpyrrol-2-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-2-carboxamide |
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InChI |
InChI=1S/C14H13ClN4O2S/c1-2-19-7-3-4-9(19)13-17-12(21-18-13)8-16-14(20)10-5-6-11(15)22-10/h3-7H,2,8H2,1H3,(H,16,20) |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
INBBHCMFRSGHKO-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CC=C1C2=NOC(=N2)CNC(=O)C3=CC=C(S3)Cl |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN4O2S |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.8 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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